Cas no 11089-65-9 (Tunicamycin)

Tunicamycin is a nucleoside antibiotic that inhibits N-linked glycosylation by blocking the enzyme UDP-HexNAc: dolichol phosphate HexNAc-1-phosphate transferase. This action disrupts the formation of lipid-linked oligosaccharide precursors, making it a valuable tool for studying protein glycosylation pathways in eukaryotic cells. Tunicamycin is widely used in research to induce endoplasmic reticulum (ER) stress and the unfolded protein response (UPR), providing insights into cellular stress mechanisms and apoptosis. Its specificity and potency make it particularly useful for investigating glycoprotein biosynthesis, ER quality control, and related metabolic disorders. Available in high-purity formulations, tunicamycin ensures reliable and reproducible experimental results.
Tunicamycin structure
Tunicamycin structure
Product Name:Tunicamycin
CAS No:11089-65-9
MF:C37H60N4O16
MW:816.889512062073
MDL:MFCD00065709
CID:205132
PubChem ID:24900473
Update Time:2025-10-12

Tunicamycin Chemical and Physical Properties

Names and Identifiers

    • TUNICAMYCIN FROM STREPTOMYCES LYSOSUPERFIUS NOV. SP.
    • Tunicamycin from Streptomyces sp.
    • Tunicamycin Streptomyces sp.
    • TUNICAMYCIN,STREPTOMYCES LYSOSUPERFICUS
    • Nsc177382
    • Aids010655
    • TUNICAMYCIN
    • Aids-010655
    • TunicaMycin coMplex
    • InSolution? Tunicamycin,
    • tunicamycin from A streptomyces species
    • Tunicamycin (n= 8,9,10,11)
    • TunicaMycin froM StreptoMyces lysosuperficus
    • TUNICAMYCIN, STREPTOMYCES IYSOSUPERFICUS
    • TUNICAMYCIN, STREPTOMYCES LYSOSUPERFICUS
    • Tunicamycin
    • MDL: MFCD00065709
    • Inchi: 1S/C37H60N4O16/c1-18(2)12-10-8-6-4-5-7-9-11-13-23(45)39-26-30(50)27(47)21(54-36(26)57-35-25(38-19(3)43)29(49)28(48)22(17-42)55-35)16-20(44)33-31(51)32(52)34(56-33)41-15-14-24(46)40-37(41)53/h11,13-15,18,20-22,25-36,42,44,47-52H,4-10,12,16-17H2,1-3H3,(H,38,43)(H,39,45)(H,40,46,53)/b13-11+/t20-,21-,22+,25+,26-,27+,28+,29+,30-,31+,32-,33-,34-,35+,36+/m1/s1
    • InChI Key: YJQCOFNZVFGCAF-WPTOCQRYSA-N
    • SMILES: [C@H]1(O[C@@H]([C@H](O)[C@H](O)[C@H]1NC(=O)/C=C/CCCCCCCCC(C)C)C[C@@H](O)[C@@H]1[C@@H](O)[C@@H](O)[C@H](N2C=CC(=O)NC2=O)O1)O[C@@H]1O[C@H]([C@H](O)[C@@H](O)[C@@H]1NC(=O)C)CO
    • BRN: 6888090

Computed Properties

  • Exact Mass: 816.40000
  • Monoisotopic Mass: 718.290881
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 21
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 306

Experimental Properties

  • Color/Form: White or light yellowish brown powder
  • Density: 1.5700
  • Melting Point: 234-235 º C (decomposition)
  • Boiling Point: °Cat760mmHg
  • Flash Point: 87℃
  • Refractive Index: 1.649
  • Solubility: Soluble in methanol, ethanol, DMSO, or DMF
  • PSA: 311.82000
  • LogP: -2.08660
  • Solubility: Dissolve in methanol with a reference concentration of 5mg/ml.
  • Specific Rotation: D20 +52° (c = 0.5 in pyridine)
  • Sensitiveness: Moisture & Light Sensitive

Tunicamycin Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H300
  • Warning Statement: P264,P301+P310
  • Hazardous Material transportation number:UN 3462 6
  • WGK Germany:3
  • Hazard Category Code: 28
  • Safety Instruction: 28-37/39-45
  • FLUKA BRAND F CODES:8-10-18-21
  • RTECS:YO7980200
  • Hazardous Material Identification: T+
  • HazardClass:6.1(a)
  • PackingGroup:II
  • Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R28
  • Packing Group:II
  • Safety Term:6.1(a)

Tunicamycin Customs Data

  • HS CODE:29419090

Tunicamycin Pricemore >>

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NewCan Biotech Limited
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(CAS:11089-65-9)Tunicamycin
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Purity:97%
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(CAS:11089-65-9)链病毒菌素
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Purity:99%
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NewCan Biotech Limited
(CAS:11089-65-9)Tunicamycin
NC8637
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:11089-65-9)链病毒菌素
LE2611926
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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